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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034

An examination of available scientific literature on Pentorex (phenpentermine), a stimulant
developed in the 1960s, reveals its primary effects as an anorectic, or appetite-suppressing,
agent. This technical guide synthesizes the limited publicly available information on its
mechanism of action, drawing parallels with related compounds in the amphetamine class.

Pentorex, also known as phenpentermine or a,3-dimethylamphetamine, is a stimulant drug
belonging to the amphetamine family. Developed by Nordmark in the 1960s, it was primarily
researched for its anorectic properties to aid in weight loss. The foundational research on
Pentorex appears in German scientific journals from that era, and access to the full text of
these publications is limited in modern databases. Consequently, a comprehensive quantitative
analysis and detailed experimental protocols from these primary sources cannot be fully
compiled. However, by examining the context of amphetamine pharmacology, a probable
mechanism of action can be outlined.

Postulated Mechanism of Action

The primary effects of Pentorex are believed to be mediated through its interaction with
monoamine neurotransmitter systems in the brain, a characteristic shared with other
amphetamine derivatives. The proposed mechanism involves the modulation of
norepinephrine, dopamine, and serotonin levels in the synaptic cleft.

Stimulants like Pentorex are understood to act as releasing agents and reuptake inhibitors of
these catecholamines. This dual action leads to an increased concentration of these
neurotransmitters in the synapse, enhancing signaling. The elevation of norepinephrine and
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dopamine in the hypothalamus, the brain's appetite regulatory center, is thought to be the
principal driver of its anorectic effect. This increased signaling is believed to suppress the

sensation of hunger and increase feelings of satiety.

A simplified representation of this proposed signaling pathway is presented below.
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Postulated mechanism of action for Pentorex.

Experimental Data and Protocols

Detailed quantitative data and experimental protocols for Pentorex remain largely within the
original German publications from the 1960s. These foundational studies include:

e Behrendt WA, Deininger R. On the Pharmacology of 2-Phenyl-3-Methyl-3-Butylamine, A
Substance with Anorexic Action. Arzneimittel-Forschung. 1963 Aug;13:711-6.

o Opitz K, Kemper F, Loeser A. [Comparative study of the anorexigenic potency of some
appetite depressants]. Arzneimittel-Forschung. 1965 Mar;15(3):278-81.

o Opitz K. [Natriuretic-diuretic effect of appetite-suppressing amphetamine derivatives].
Klinische Wochenschrift. 1965 Feb 15;43(4):225-7.

Without access to these primary sources, a summary of quantitative data and a detailed
description of the experimental methodologies used cannot be provided at this time. Research
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on the broader class of amphetamines suggests that methodologies would have likely included
in vivo animal models to assess food intake and locomotor activity, as well as in vitro assays to
determine the drug's affinity for and activity at monoamine transporters.

The logical workflow for the preclinical assessment of an anorectic agent like Pentorex would
typically follow the path outlined in the diagram below.
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Typical preclinical research workflow for an anorectic drug.
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Conclusion

Pentorex (phenpentermine) is a historically significant anorectic agent whose primary effects
are attributed to its activity as a central nervous system stimulant, modulating dopamine and
norepinephrine pathways to suppress appetite. While the foundational research is not readily
accessible, the understanding of related amphetamine compounds provides a strong basis for
its mechanism of action. Further research would require accessing and translating the original
publications from the 1960s to provide the in-depth quantitative data and detailed experimental
protocols sought by the scientific community.

¢ To cite this document: BenchChem. [Published Research on Pentorex: A Technical Review of
an Anorectic Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222034#published-research-on-pentorex-s-primary-
effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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